5,6-Dihydrocyclobuta[f][1,3]benzodioxol-5-ylmethylamine

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 9,11-dioxatricyclo[6.3.0.03,6]undeca-1(8),2,6-trien-4-ylmethanamine
• InChI: InChI=1S/C10H11NO2/c11-4-7-1-6-2-9-10(3-8(6)7)13-5-12-9/h2-3,7H,1,4-5,11H2
• InChI Key: GXBXXAKNNDLMSW-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC3=C(C=C21)OCO3)CN

Description

5,6-Dihydrocyclobuta[f][1,3]benzodioxol-5-ylmethylamine is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

7.5 g (30 mmoles) of the product of Step 1 are dissolved in 15 mL of anhydrous tetrahydrofuran. The solution is poured dropwise into a suspension comprising 1.48 g (1.3 equivalents) of AlLiH4 suspended in 38 mL of anhydrous tetrahydrofuran. Stirring is carried out at 25° C. for 2 hours. The mixture is hydrolysed in the cold state using 2.7 mL of water, 2.7 mL of NaOH (20%) and then 2.7 mL of water. Filtration and evaporation of the filtrate to dryness are carried out. There are obtained 2.4 g of a residue which is purified by column chromatography over silica (eluant: CH2Cl2/ethanol/NH4OH: 95/5/0.5. The expected product is obtained in the form of a brown oil.

Synthesis routes and methods II

Procedure details